Cas no 16939-21-2 (Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-)

• Product Name: Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-
• CAS No: 16939-21-2
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 237236
• PubChem ID: 241733
• Update Time: 2025-04-19

Benzenesulfonamide, N-(3-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-
• N-(3-chloro-2-methylphenyl)benzenesulfonamide
• AC1L67ZK
• AC1Q3RS7
• Benzolsulfon-N-(3-chlor-2-tolyl)-amid
• CBDivE_015236
• CTK0I4204
• NSC49569
• 16939-21-2
• Z45639913
• MFCD00091023
• HMS3087B23
• AKOS003241819
• MLS002667275
• DTXSID70287184
• NSC-49569
• SMR001557043
• CHEMBL1897462
• Cambridge id 5268866
• N-(3-CHLORO-2-METHYLPHENYL)-1-BENZENESULFONAMIDE
• AK-968/41018824
• STK416376

• Inchi： 1S/C13H12ClNO2S/c1-10-12(14)8-5-9-13(10)15-18(16,17)11-6-3-2-4-7-11/h2-9,15H,1H3
• InChI Key： JLXMGSGTMLEECQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.02786
• Monoisotopic Mass: 281.027727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.362
• Boiling Point: 411.1°Cat760mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.627
• PSA: 46.17
• LogP: 4.60300